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Compound of Interest

Compound Name: 1-Bromoundecane

Cat. No.: B050512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromoundecane, also known as undecyl bromide, is a primary alkyl halide with the chemical

formula C₁₁H₂₃Br.[1] This colorless to pale-yellow liquid is a versatile reagent in organic

synthesis, primarily utilized for the introduction of the undecyl group into molecules.[1] Its long

aliphatic chain and the presence of a reactive carbon-bromine bond make it a valuable building

block in the synthesis of pharmaceuticals, agrochemicals, dyes, and materials.[1][2] This guide

provides a comprehensive overview of the chemical and physical properties, reactivity,

applications, and safety considerations of 1-Bromoundecane.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1-Bromoundecane is presented in

the table below. This data has been compiled from various sources to provide a comprehensive

and easy-to-reference overview.
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Property Value References

CAS Number 693-67-4 [3]

Molecular Formula C₁₁H₂₃Br

Molecular Weight 235.20 g/mol

Appearance
Clear, colorless to yellowish

liquid

Odor Odorless

Melting Point -9 °C (15.8 °F)

Boiling Point
137-138 °C (278.6-280.4 °F) at

18 mmHg

259.1 ± 3.0 °C at 760 mmHg

Density 1.050 - 1.054 g/mL at 25 °C

Flash Point > 110 °C (> 230 °F)

113 °C (235.4 °F) - closed cup

Refractive Index (n20/D) 1.457

Solubility

Insoluble in water; soluble in

organic solvents like ethers

and alcohols.

Vapor Density 8.2 (vs air)

Vapor Pressure 0.0213 mmHg at 25°C

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1-Bromoundecane.

The following is a summary of available spectral information:

¹H NMR: Proton NMR data is available for 1-Bromoundecane, which can be used to confirm

the structure of the alkyl chain.
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¹³C NMR: Carbon-13 NMR spectra provide information on the carbon skeleton of the

molecule.

Infrared (IR) Spectroscopy: IR spectra of 1-Bromoundecane are available, showing

characteristic C-H and C-Br stretching and bending vibrations.

Mass Spectrometry (MS): Mass spectral data can be used to determine the molecular weight

and fragmentation pattern of 1-Bromoundecane.

Reactivity and Applications
The reactivity of 1-Bromoundecane is dominated by the polar carbon-bromine bond, where

the bromine atom acts as a good leaving group. This makes it susceptible to nucleophilic

substitution reactions (SN2) and a key precursor for organometallic reagents.

Nucleophilic Substitution Reactions
1-Bromoundecane readily undergoes SN2 reactions with a variety of nucleophiles, allowing

for the introduction of diverse functional groups. This is a fundamental transformation for

extending carbon chains and synthesizing more complex molecules.

General scheme of a nucleophilic substitution reaction with 1-Bromoundecane.

Common nucleophiles include:

Amines (R-NH₂): to form secondary amines.

Alkoxides (R-O⁻): to form ethers.

Thiolates (R-S⁻): to form thioethers.

Cyanide (CN⁻): to form nitriles, which can be further hydrolyzed to carboxylic acids.

Grignard Reagent Formation
A significant application of 1-Bromoundecane is its reaction with magnesium metal in an

anhydrous ether solvent, such as tetrahydrofuran (THF), to form the corresponding Grignard

reagent, undecylmagnesium bromide. Grignard reagents are powerful nucleophiles and strong
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bases, widely used in organic synthesis for the formation of carbon-carbon bonds by reacting

with electrophiles like carbonyl compounds (aldehydes, ketones, esters).

Formation of undecylmagnesium bromide (a Grignard reagent).

Applications in Synthesis
Due to its reactivity, 1-Bromoundecane serves as an important intermediate in the synthesis of

a variety of organic compounds, including:

Pharmaceuticals: As a building block for more complex drug molecules.

Dyes: Used as an intermediate in the production of dyes.

Agrochemicals: Incorporated into the synthesis of pesticides and herbicides.

Material Science: Employed in the synthesis of surfactants and other materials.

Experimental Protocols
While specific, detailed, step-by-step protocols for the synthesis and reactions of 1-
Bromoundecane are proprietary to individual laboratories and manufacturers, general

methodologies can be outlined based on standard organic chemistry principles and analogous

procedures for similar alkyl halides.

Synthesis of 1-Bromoundecane (General Procedure)
A common method for the synthesis of primary alkyl bromides is the reaction of the

corresponding alcohol with a brominating agent. For instance, 1-dodecanol is reacted with

hydrobromic acid or phosphorus tribromide to synthesize 1-bromododecane. A similar

approach can be applied for 1-bromoundecane starting from 1-undecanol.

Example Reaction Workflow:
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1-Undecanol + Brominating Agent
(e.g., HBr or PBr₃)

Reaction under controlled temperature

Work-up:
- Quenching

- Phase Separation

Drying of Organic Layer
(e.g., with Na₂SO₄ or MgSO₄)

Purification by Distillation
(under reduced pressure)

Characterization of 1-Bromoundecane
(NMR, IR, GC-MS)

Click to download full resolution via product page

A generalized workflow for the synthesis of 1-Bromoundecane.

Purification of 1-Bromoundecane
For many applications, commercially available 1-Bromoundecane may require further

purification. A general procedure for purifying similar alkyl bromides involves the following

steps:

Washing: The crude 1-bromoundecane is washed with concentrated sulfuric acid to remove

any unreacted alcohol and other impurities. This is followed by washing with water and then

a dilute solution of sodium bicarbonate or sodium carbonate to neutralize any remaining

acid.
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Drying: The washed organic layer is dried over an anhydrous drying agent such as

magnesium sulfate or sodium sulfate.

Distillation: The dried liquid is then purified by fractional distillation under reduced pressure to

obtain pure 1-Bromoundecane.

Safety and Handling
1-Bromoundecane is considered a hazardous chemical and should be handled with

appropriate safety precautions.

Hazard Identification:

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Combustibility: It is a combustible liquid.

Safety and Handling Recommendations:
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Precaution Details References

Personal Protective Equipment

(PPE)

Wear appropriate protective

eyeglasses or chemical safety

goggles, gloves, and clothing

to prevent skin and eye

contact.

Ventilation

Handle in a well-ventilated

area or in a chemical fume

hood to avoid inhalation of

vapors.

Storage

Store in a cool, dry, and well-

ventilated place in a tightly

closed container. Keep away

from strong oxidizing agents

and strong bases.

First Aid

Skin Contact: Wash off

immediately with soap and

plenty of water. Eye Contact:

Rinse immediately with plenty

of water for at least 15

minutes. Inhalation: Move to

fresh air. Ingestion: Clean

mouth with water and get

medical attention.

Always consult the Safety Data Sheet (SDS) for the most current and detailed safety

information before handling 1-Bromoundecane.

Conclusion
1-Bromoundecane is a valuable and versatile chemical intermediate with significant

applications in organic synthesis. Its straightforward reactivity, particularly in nucleophilic

substitution and Grignard reactions, makes it an essential building block for the construction of

a wide range of molecules in the pharmaceutical, dye, and material science industries. Proper
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understanding of its properties, reactivity, and safe handling procedures is crucial for its

effective and responsible use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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